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Compound of Interest

1-Methylcyclohexanecarboxylic

Compound Name:
Acid-d10

Cat. No.: B15622785

Get Quote
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An In-depth Technical Guide to 1-Methylcyclohexanecarboxylic Acid-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 1-Methylcyclohexanecarboxylic Acid-d10. The information is tailored for
researchers, scientists, and professionals in drug development who may utilize this isotopically
labeled compound in their studies.

Core Physical and Chemical Properties

1-Methylcyclohexanecarboxylic Acid-d10 is a deuterated analog of 1-
methylcyclohexanecarboxylic acid. The deuterium labeling makes it a valuable tool in various
research applications, particularly in metabolic studies and as an internal standard for mass
spectrometry-based quantification.

Quantitative Data Summary
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The following table summarizes the key physical and chemical data for 1-

Methylcyclohexanecarboxylic Acid-d10 and its non-deuterated counterpart for comparison.

Property

1-
Methylcyclohexanecarbox
ylic Acid-d10

1-
Methylcyclohexanecarbox
ylic Acid (Non-deuterated)

Molecular Formula

CsHaD1002[1][2]

CsH1402[3][4]

Molecular Weight 152.26 g/mol [1] 142.20 g/mol [5]
White to yellow crystals or Colorless to pale yellow liquid
Appearance ) )
crystalline powder[6] or solid[3]
] ] Not explicitly stated for d10
Melting Point 36-39 °C[6][7]
form.
- ) Not explicitly stated for d10
Boiling Point 234 °C[6][7]
form.
- Soluble in Ethyl Acetate, )
Solubility Moderately soluble in water[3]
Methanol[1], Chloroform[6]
Not consistently available;
CAS Number 1123-25-7[4]

unlabeled is 1123-25-7[2]

Experimental Applications and Protocols

1-Methylcyclohexanecarboxylic Acid-d10 serves as a crucial tool in advanced scientific

research. Its primary applications lie in its use as an internal standard for analytical chemistry

and in the synthesis of other complex molecules.

Use as an Internal Standard

In quantitative analysis, particularly in chromatography and mass spectrometry, an internal

standard is essential for accurate and precise measurements. The deuterated form of a

molecule is an ideal internal standard because it co-elutes with the non-deuterated analyte but

is distinguishable by its higher mass.

General Experimental Protocol for Use as an Internal Standard:
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» Standard Preparation: A stock solution of 1-Methylcyclohexanecarboxylic Acid-d10 is
prepared in a suitable solvent (e.g., Methanol) at a known concentration.

o Sample Spiking: A precise volume of the internal standard stock solution is added to all
samples, calibration standards, and quality control samples before any sample preparation
steps (e.g., extraction, derivatization).

o Sample Preparation: The samples are processed according to the specific analytical method.
This may involve liquid-liquid extraction, solid-phase extraction, or protein precipitation.

 Instrumental Analysis: The prepared samples are injected into the analytical instrument (e.g.,
LC-MS, GC-MS).

o Data Analysis: The peak area of the analyte (1-methylcyclohexanecarboxylic acid) is
normalized to the peak area of the internal standard (1-Methylcyclohexanecarboxylic
Acid-d10). This ratio is then used to construct a calibration curve and quantify the analyte in
the unknown samples.

Application in Chemical Synthesis

Isotopically labeled compounds are instrumental in tracing the metabolic fate of molecules and
in elucidating reaction mechanisms. 1-Methylcyclohexanecarboxylic Acid-d10 has been
noted for its use in the synthesis of p38 MAP kinase inhibitors[1].

Logical Workflow for Synthesis Application:

The following diagram illustrates the logical flow of using 1-Methylcyclohexanecarboxylic
Acid-d10 in a synthetic pathway.

1-Methylcyclohexanecarboxylic Acid-d10) Reaction Chemical Transformation Formation Final Product
( (Starting Material) (e.g., amidation, esterification) Deuterated Intermediate Further Synthetic Steps (e.g., Labeled p38 MAP Kinase Inhibitor),

Click to download full resolution via product page

Logical workflow for utilizing 1-Methylcyclohexanecarboxylic Acid-d10 in synthesis.

Signaling Pathway Context: p38 MAP Kinase
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While 1-Methylcyclohexanecarboxylic Acid-d10 itself is not directly involved in signaling, its
use in the synthesis of p38 MAP kinase inhibitors places it in the context of this important
cellular pathway. The p38 MAP kinase pathway is activated by cellular stress and inflammatory
cytokines, leading to a variety of cellular responses, including inflammation, apoptosis, and cell
differentiation.

The diagram below provides a simplified representation of the p38 MAP kinase signaling
pathway.
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Simplified p38 MAP Kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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